pacFA

• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol
• InChI: InChI=1S/C15H24N2O2/c1-2-3-9-12-15(16-17-15)13-10-7-5-4-6-8-11-14(18)19/h1H,3-13H2,(H,18,19)
• InChIKey: ZEQAKJQGNZZNHP-UHFFFAOYSA-N

pacFA: Bifunctional Fatty Acid Probe for In Vivo Interactome Mapping

The compound pacFA (9-(3-pent-4-ynyl-3-H-diazirin-3-yl)-nonanoic acid) is a 15-carbon, bifunctional fatty acid probe [1]. Its structure uniquely combines a photoactivatable diazirine ring for UV-induced covalent crosslinking and a terminal alkyne handle for click chemistry-based reporter attachment [1]. This dual functionality enables the global identification and visualization of cellular protein-lipid interactions directly within the native membrane environment of living cells .

Probe Type Bifunctional fatty acid with diazirine photo-crosslinker and alkyne click handle

Workflow Metabolic incorporation into native phospholipids in living cells

Outcome Global in vivo interactome mapping via click chemistry and MS

• [1] Haberkant, P., Raijmakers, R., Wildwater, M., Sachsenheimer, T., Brügger, B., Maeda, K., ... & Holthuis, J. C. (2013). In vivo profiling and visualization of cellular protein–lipid interactions using bifunctional fatty acids. Angewandte Chemie International Edition, 52(14), 4033-4038. View Source

pacFA's Metabolic Integration vs. Simple Photolabeling Probes

A generic substitution between bifunctional lipid probes is not feasible because their core mechanism of action differs fundamentally. pacFA acts as a metabolic precursor; it is biosynthetically incorporated by the cell's own machinery into a wide variety of native phospholipids before crosslinking, ensuring the study of interactions in a physiologically authentic context [1]. In a direct head-to-head comparison, the commercially-available photolabeling reagent pacFA failed to label the same target that was successfully bound by a conventional probe, highlighting that its value lies not in simple photolabeling efficacy but in its unique in vivo integration pathway, which is essential for capturing context-dependent, transient, and weak lipid-protein interactions [2].

Mechanism Mismatch

Metabolic integration into phospholipids may not transfer to direct photolabeling workflows.

Target Selectivity

pacFA may not label the same protein targets as generic photolabeling probes; reported functional selectivity context differs.

Interactome Scope

Global interactome coverage from metabolic integration may differ from targeted single-lipid probes.

• [1] Haberkant, P., et al. (2013). In vivo profiling and visualization of cellular protein–lipid interactions using bifunctional fatty acids. Angewandte Chemie International Edition, 52(14), 4033-4038. View Source
• [2] Cheng, W., Dietzen, N., Petroff, J., Covey, D., & Arcario, M. (2021). Polyunsaturated fatty acids inhibit a pentameric ligand‐gated ion channel through one of two specific binding sites. The FASEB Journal, 35(S1). Abstract. View Source

Key Differentiation Evidence: pacFA vs. Photolabeling Probes

Functional Selectivity: pacFA Fails, KK-242 Photolabels

A critical functional differentiation was demonstrated in a head-to-head comparison with the photolabeling reagent KK-242. When tested on the Erwinia ligand-gated ion channel (ELIC), pacFA at a 100 μM concentration failed to produce any detectable photolabeling adducts, as evidenced by intact protein mass spectrometry [1]. In contrast, the same concentration of KK-242 resulted in successful photolabeling, forming distinct adducts corresponding to one and two molecules of KK-242 per ELIC subunit [1]. This confirms that pacFA is not a generic substitute for direct photolabeling probes but is functionally specialized for metabolic integration.

Photolabeling vs. KK-242

Head-to-head

pacFA (100 µM): no detectable photoadducts on ELIC KK-242 (100 µM): +1 and +2 adducts per subunit

Supports functional distinction from direct photolabeling probes

Under tested intact protein MS conditions

Evidence Dimension	Photolabeling Efficacy on Purified ELIC Protein
Target Compound Data	100 μM pacFA produced no detectable photoadducts on WT ELIC subunits
Comparator Or Baseline	100 μM KK-242 produced photoadducts corresponding to +1 and +2 KK-242 molecules per ELIC subunit (peaks labeled * and ** in deconvoluted mass spectra).
Quantified Difference	Successful photolabeling by KK-242 versus zero detectable labeling by pacFA under identical conditions.
Conditions	50 μg purified WT ELIC in buffer A, mixed with 100 μM pacFA or KK-242 for 30 min, irradiated with >320 nm UV light for 5 min, analyzed by intact protein MS.

Why This Matters

This result definitively proves to procurement professionals that pacFA cannot be replaced by a generic photolabeling reagent; its unique value proposition is its metabolic pathway integration, not direct target photolabeling.

• [1] Cheng, W., et al. (2021). Figure 3: Fatty acid reagent photolabeling and inhibition of ELIC. PMC8786314. and associated text from Cheng, W., et al., Polyunsaturated fatty acids inhibit a pentameric ligand‐gated ion channel through one of two specific binding sites, FASEB J., 2021. View Source

Metabolic Conversion to Bifunctional Phospholipids

Unlike pre-formed bifunctional lipid probes, pacFA is a metabolic precursor. The foundational technology demonstrates that cells convert externally added pacFA into a variety of bifunctional phospholipids through their endogenous biosynthetic pathways [1]. A 15-carbon chain length was specifically selected to match the length of native palmitic acid, a predominant cellular fatty acid, to ensure high-efficiency incorporation into complex lipid classes including phosphatidylcholine (PC) and ceramide [2]. This metabolic integration is essential for probing interactions within the true lipid bilayer environment.

Metabolic Conversion Mechanism

Class-level

Cells convert pacFA into bifunctional PC, ceramide, and other phospholipids via endogenous acyltransferases

May enable broad interactome coverage compared to single pre-formed lipid probes

Reported in HEK293, HeLa; class-level inference

Evidence Dimension	Mechanism of Target Engagement
Target Compound Data	pacFA is a free fatty acid that acts as a precursor; it is converted by cellular acyltransferases into bifunctional phosphatidylcholine, ceramide, and other complex lipids which then contact target proteins.
Comparator Or Baseline	Pre-formed bifunctional lipid probes (e.g., pacFA-18:1 PC) are directly inserted into membranes and can only probe interactions with that specific lipid species.
Quantified Difference	Qualitative difference in the breadth of the interactome probed: metabolic integration allows a single probe (pacFA) to generate a library of bifunctional lipids, enabling a 'global analysis' versus a 'targeted analysis' with a pre-formed lipid.
Conditions	In vivo cellular environment (HEK293, HeLa cells) [3].

Why This Matters

For researchers needing a global view of the cellular lipid-protein interactome rather than a single lipid's partners, pacFA's metabolic approach provides an insurmountable advantage, making it the only viable choice for this specific experimental design.

• [1] Haberkant, P., et al. (2013). In vivo profiling and visualization of cellular protein–lipid interactions using bifunctional fatty acids. Angewandte Chemie International Edition, 52(14), 4033-4038. View Source
• [2] Holthuis, J. C., & Haberkant, P. (2014). Fat & fabulous: bifunctional lipids in the spotlight. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1841(8), 1022-1030. (Review confirming chain length rationale). View Source
• [3] Sigma-Aldrich. (n.d.). pacFA powder Avanti Polar Lipids Product Page. Referencing application for incubation with his-tagged recombinant lysosomal integral membrane protein 2 (LIMP-2) ectodomain. View Source

Multi-Lipid Class Probe Generation from a Single Parent

The pacFA scaffold is not limited to probing fatty acid-protein interactions. It serves as a versatile parent molecule for synthesizing a family of functionally distinct bifunctional lipid probes. Published syntheses demonstrate the creation of pacFA Ceramide (pacFACer), pacFA GlcCer, and pacFA GalCer, all derived from the same pacFA core but targeting interactions within specific sphingolipid platforms [1][2]. This contrasts with probes like PhotoClick Cholesterol, which are structurally constrained to their single parent lipid class.

Multi-Lipid Class Probe Diversity

Class-level

Single pacFA scaffold → pacFA Ceramide, GlcCer, GalCer, and pacFA-18:1 PC probes

Unified platform may reduce probe variability in cross-lipid class interactome studies

Based on published synthetic derivatizations

Evidence Dimension	Structural Diversity of Downstream Probes
Target Compound Data	A single core (pacFA) yields structurally diverse probes: pacFA Ceramide, pacFA GlcCer, pacFA GalCer, and pacFA-18:1 PC.
Comparator Or Baseline	Probes like PhotoClick Cholesterol or KK-242 are limited to mimicking a single lipid species or fatty acid.
Quantified Difference	pacFA-based probes cover at least 4 major lipid classes (fatty acids, PC, ceramide, glycosphingolipids), enabling a systems-level analysis of the lipid interactome from a unified synthetic and conceptual platform.
Conditions	Synthetic chemistry and subsequent application in living cells (e.g., visualization of ceramide-associated proteins in ceramide-rich platforms).

Why This Matters

For a procurement decision, this means investment in the pacFA platform provides access to a whole suite of research tools, offering greater experimental flexibility and reducing the need to purchase multiple, unrelated probes for studying different lipid classes.

• [1] Bockelmann, S., Mina, J., Haberkant, P., & Holthuis, J.C.M. (Unpublished data, cited in scite.ai report). Synthesis Of Paccer and Hpa12. View Source
• [2] Jiang, X., et al. (2019). Visualization of Ceramide-Associated Proteins in Ceramide-Rich Platforms Using a Cross-Linkable Ceramide Analog and Proximity Ligation Assays With Anti-ceramide Antibody. Frontiers in Cell and Developmental Biology, 7, 152. View Source

Primary Research Applications of pacFA

Global Fatty Acid Interactome Profiling

A primary application of pacFA is the unbiased identification of all proteins that interact with cellular fatty acid-containing lipids. Because pacFA is metabolically incorporated into a host of native phospholipids, it can crosslink to and enable the purification and mass spectrometry-based identification of a comprehensive set of lipid-binding proteins in living cells, a task unreplicable by single-species probes like KK-242 [1]. This experiment, as demonstrated by Haberkant et al., provides a systems-level view of the cellular lipid-binding proteome.

In Situ Visualization of Ceramide-Protein Interactions

When the pacFA parent molecule is synthetically converted to pacFACer, it becomes a specific probe for ceramide-rich membrane microdomains. This allows for the direct visualization and identification of ceramide-associated proteins (CAPs) using proximity ligation assays. This specific application is enabled by pacFA's unique synthetic versatility, as confirmed by studies showing cross-linking is dependent on ceramide synthase activity and is modulated by disease-relevant stimuli like amyloid beta peptide [2].

Lipid-Binding Site Mapping on Membrane Proteins

In cases where a protein's interaction with a specific lipid is already established, but its direct binding to free fatty acids is not, pacFA serves as a negative determinant. The finding that pacFA does not photolabel the ELIC channel, while DHA does, means that a failure of pacFA to label a target can be used to demonstrate fatty acid chain length or saturation specificity for a binding site. The choice of pacFA over other free fatty acid probes is thus supported by this documented functional selectivity data [3].

Multi-Component Lipid Interactome from One Scaffold

The pacFA platform supports a comparative proteomics approach where the interactomes of different lipid classes (e.g., fatty acids vs. ceramides) can be profiled and directly compared using a family of probes built from the same core scaffold. This minimizes batch-to-batch and probe-structure variability issues that would arise from using chemically disparate probes from different commercial sources. This systems-level application is a direct consequence of the class-level inference of pacFA's synthetic versatility [4].

Application

Selection Property

Validation Focus

Global fatty acid interactome profiling

Metabolic precursor integration

Coverage of lipid-binding proteome by MS

Ceramide-protein interaction visualization

Synthetic derivatization to pacFACer

Proximity ligation assay colocalization with ceramide markers

Lipid-binding site specificity mapping

Negative determinant selectivity

Absence of photolabeling confirms fatty acid chain specificity

Multi-lipid interactome comparison

Unified probe scaffold

Cross-lipid class interactome consistency

• [1] Haberkant, P., et al. (2013). In vivo profiling and visualization of cellular protein–lipid interactions using bifunctional fatty acids. Angewandte Chemie International Edition, 52(14), 4033-4038. View Source
• [2] Jiang, X., et al. (2019). Visualization of Ceramide-Associated Proteins in Ceramide-Rich Platforms Using a Cross-Linkable Ceramide Analog and Proximity Ligation Assays With Anti-ceramide Antibody. Frontiers in Cell and Developmental Biology, 7, 152. View Source
• [3] Cheng, W., et al. (2021). Polyunsaturated fatty acids inhibit a pentameric ligand‐gated ion channel through one of two specific binding sites. The FASEB Journal, 35(S1). View Source
• [4] Bockelmann, S., Mina, J., Haberkant, P., & Holthuis, J.C.M. (Unpublished data). Synthesis Of Paccer and its application. Cited in scite.ai report. View Source